4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene

• IUPAC Name: 2-methoxy-4-prop-2-enyl-1-[3-(2-prop-2-enylphenoxy)propoxy]benzene
• InChI: InChI=1S/C22H26O3/c1-4-9-18-13-14-21(22(17-18)23-3)25-16-8-15-24-20-12-7-6-11-19(20)10-5-2/h4-7,11-14,17H,1-2,8-10,15-16H2,3H3
• InChI Key: LUEKMHCXITUUPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCCOC2=CC=CC=C2CC=C
• Molecular Formula: C22H26O3
• Molecular Weight: 338.4 g/mol

Description

4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene is a chemical compound that belongs to the family of allylphenol ethers. It is a synthetic compound that has been widely used in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of 4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene is not fully understood. However, it has been suggested that it may exert its pharmacological effects through the inhibition of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, it may act as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that 4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene has anti-inflammatory and analgesic effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, it has been shown to reduce pain in animal models of inflammation. Furthermore, it has been shown to have potential anticancer activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene in lab experiments include its potential pharmacological properties and its synthetic nature, which allows for consistent and reproducible results. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for the study of 4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene. These include further studies on its mechanism of action, potential side effects, and toxicity. Additionally, it could be studied for its potential use in the treatment of various inflammatory and cancer-related diseases. Furthermore, it could be studied for its potential use as an antioxidant and in the prevention of oxidative damage.

Synthesis Methods

The synthesis of 4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with allylbromide in the presence of a base such as potassium carbonate. The resulting product is then reacted with 3-(2-allylphenoxy)propyl bromide in the presence of a base such as sodium hydride to yield the final product.

Scientific Research Applications

4-allyl-1-[3-(2-allylphenoxy)propoxy]-2-methoxybenzene has been widely used in scientific research due to its potential pharmacological properties. It has been studied for its anti-inflammatory, analgesic, and antioxidant effects. Additionally, it has been shown to have potential anticancer activity.